Cas no 2228660-17-9 (1,1-difluoro-2-methyl-3-(2-methylquinolin-6-yl)propan-2-amine)

• Product Name: 1,1-difluoro-2-methyl-3-(2-methylquinolin-6-yl)propan-2-amine
• CAS No: 2228660-17-9
• MF: C₁₄H₁₆F₂N₂
• MW: 250.287050247192
• CID: 6115080
• PubChem ID: 165633838
• Update Time: 2025-06-14

1,1-difluoro-2-methyl-3-(2-methylquinolin-6-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,1-difluoro-2-methyl-3-(2-methylquinolin-6-yl)propan-2-amine
• 2228660-17-9
• EN300-1945158

• Inchi： 1S/C14H16F2N2/c1-9-3-5-11-7-10(4-6-12(11)18-9)8-14(2,17)13(15)16/h3-7,13H,8,17H2,1-2H3
• InChI Key： BDQGRDPEEKLULL-UHFFFAOYSA-N
• SMILES： FC(C(C)(CC1C=CC2C(=CC=C(C)N=2)C=1)N)F

Computed Properties

• Exact Mass: 250.12815484g/mol
• Monoisotopic Mass: 250.12815484g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 38.9Ų

Additional information on 1,1-difluoro-2-methyl-3-(2-methylquinolin-6-yl)propan-2-amine

Comprehensive Overview of 1,1-difluoro-2-methyl-3-(2-methylquinolin-6-yl)propan-2-amine (CAS No. 2228660-17-9)

The compound 1,1-difluoro-2-methyl-3-(2-methylquinolin-6-yl)propan-2-amine (CAS No. 2228660-17-9) is a fluorinated amine derivative with a quinoline backbone, garnering significant interest in pharmaceutical and materials science research. Its unique structural features, including the difluoro and methylquinoline moieties, make it a promising candidate for applications in drug discovery, agrochemicals, and advanced material synthesis. Researchers are particularly intrigued by its potential as a building block for bioactive molecules, given its ability to modulate physicochemical properties such as lipophilicity and metabolic stability.

In recent years, the demand for fluorinated compounds has surged due to their enhanced bioavailability and binding affinity in medicinal chemistry. The presence of 1,1-difluoro groups in this molecule aligns with the growing trend of incorporating fluorine atoms into drug candidates to improve their pharmacokinetic profiles. Additionally, the 2-methylquinolin-6-yl fragment contributes to its aromatic character, which is often leveraged in the design of kinase inhibitors and fluorescence probes. This dual functionality positions CAS No. 2228660-17-9 as a versatile intermediate in synthetic chemistry.

From an industrial perspective, the synthesis and scalability of 1,1-difluoro-2-methyl-3-(2-methylquinolin-6-yl)propan-2-amine have been topics of active discussion. Innovations in catalytic fluorination and quinoline functionalization techniques have enabled more efficient production routes, addressing challenges such as regioselectivity and yield optimization. Environmental considerations also play a role, with green chemistry principles being applied to reduce waste and energy consumption during manufacturing. These advancements are critical for meeting the needs of high-value applications while adhering to sustainability goals.

The compound's potential extends beyond pharmaceuticals. In materials science, its fluorine-rich structure is explored for developing hydrophobic coatings and liquid crystal displays (LCDs). The methylamine group further allows for derivatization, enabling the creation of polymers with tailored properties. Such versatility has sparked interest among researchers investigating next-generation electronic and optical materials, where thermal stability and chemical resistance are paramount.

As the scientific community continues to explore CAS No. 2228660-17-9, questions about its mechanistic pathways and biological interactions remain a focus. Computational modeling and high-throughput screening are increasingly employed to predict its behavior in complex systems, accelerating the discovery of novel applications. With its multifaceted utility and alignment with cutting-edge research trends, 1,1-difluoro-2-methyl-3-(2-methylquinolin-6-yl)propan-2-amine exemplifies the convergence of innovation and practicality in modern chemistry.